1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine
Overview
Description
1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine, also known as DCPP, is a chemical compound that has been widely studied for its potential applications in scientific research. DCPP is a piperazine derivative that exhibits a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Mechanism of Action
The mechanism of action of 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine is not fully understood, but it is thought to act as a modulator of neurotransmitter release. 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine has been shown to increase the release of dopamine, serotonin, and norepinephrine in vitro, suggesting that it may act as a presynaptic modulator of neurotransmitter release.
Biochemical and Physiological Effects
1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine exhibits a range of biochemical and physiological effects, including the ability to modulate ion channel function and enzyme activity. It has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine has also been shown to modulate the activity of voltage-gated ion channels, including sodium and calcium channels.
Advantages and Limitations for Lab Experiments
1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine has several advantages as a tool for scientific research, including its ability to modulate neurotransmitter release and ion channel function. It is also relatively easy to synthesize, making it readily available for use in experiments. However, there are also some limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research involving 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine. One area of interest is the development of 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine-based ligands for use in receptor binding studies. Another potential direction is the use of 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine as a tool for investigating the role of neurotransmitter release in various disease states, including Parkinson's disease and depression. Additionally, further research is needed to fully understand the mechanism of action of 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine and its potential applications in scientific research.
Scientific Research Applications
1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine has been extensively studied for its potential applications in scientific research. It has been used as a tool for investigating various biological processes, including neurotransmission, ion channel function, and enzyme activity. 1-(3,4-dichlorobenzyl)-4-(3-pyridinylcarbonyl)piperazine has also been used as a ligand for studying receptor binding, and as a substrate for developing enzyme assays.
properties
IUPAC Name |
[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-pyridin-3-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2N3O/c18-15-4-3-13(10-16(15)19)12-21-6-8-22(9-7-21)17(23)14-2-1-5-20-11-14/h1-5,10-11H,6-9,12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRNAMRCCQNEDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(3,4-Dichlorobenzyl)piperazin-1-yl](pyridin-3-yl)methanone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{[1-(4-fluorophenyl)-1H-pyrrol-2-yl]methylene}-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4540862.png)
![1-(4-chlorobenzyl)-4-[(3,4-dimethoxyphenyl)sulfonyl]piperazine hydrochloride](/img/structure/B4540873.png)
![2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-4-(2-thienyl)-6-(trifluoromethyl)pyrimidine](/img/structure/B4540878.png)
amino]-N-(4-methoxybenzyl)benzamide](/img/structure/B4540882.png)
![N-(1-benzyl-1H-pyrazol-3-yl)-5-{[4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]methyl}-1,3,4-thiadiazol-2-amine](/img/structure/B4540906.png)
![N~1~-{2-[(2-chlorobenzyl)thio]ethyl}-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide](/img/structure/B4540911.png)
![2-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-3-yl}[1,2,4]triazolo[1,5-c]quinazoline](/img/structure/B4540916.png)
![N'-[4-(acetylamino)phenyl]-N,N-diethylethanediamide](/img/structure/B4540919.png)
![1-methyl-5-({4-[4-methyl-6-(trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl}carbonyl)-1H-pyrazole-4-carboxylic acid](/img/structure/B4540939.png)
![N-{3-[(cyclopropylamino)carbonyl]-5,6-dihydro-4H-cyclopenta[b]thien-2-yl}-5-methyl-3-isoxazolecarboxamide](/img/structure/B4540941.png)
![N-[4-chloro-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-1,3-benzodioxole-5-carboxamide](/img/structure/B4540960.png)
